2-[8-(3,5-Dimethylpyrazol-1-yl)-3-methyl-7-(2-methylprop-2-enyl)-2,6-dioxopurin-1-yl]acetamide

• IUPAC Name: 2-[8-(3,5-dimethylpyrazol-1-yl)-3-methyl-7-(2-methylprop-2-enyl)-2,6-dioxopurin-1-yl]acetamide
• InChI: InChI=1S/C17H21N7O3/c1-9(2)7-22-13-14(19-16(22)24-11(4)6-10(3)20-24)21(5)17(27)23(15(13)26)8-12(18)25/h6H,1,7-8H2,2-5H3,(H2,18,25)
• InChI Key: FYFXPQVRPICJAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC3=C(N2CC(=C)C)C(=O)N(C(=O)N3C)CC(=O)N)C
• Molecular Formula: C17H21N7O3
• Molecular Weight: 371.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves intricate steps. Researchers have explored various methods, including alkylation processes of pyrazoles with poly(bromomethyl) using t-BuOK/THF. The resulting ligands exhibit multidentate properties, forming coordination complexes with metal ions .

Molecular Structure Analysis

The arrangement of these functional groups influences the compound’s properties and potential interactions with other molecules .

Chemical Reactions Analysis

The compound’s reactivity depends on its functional groups. It may participate in oxidation-reduction reactions, coordination chemistry, or other transformations. For instance, in situ complexes of the multidentate ligands have been found to oxidize catechol substrates .

Physical And Chemical Properties Analysis

• Spectroscopic Data : 1 H-NMR, 13 C-NMR, and IR data have been fully assigned .